2-bromopyridine-4-sulfonamide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromopyridine-4-sulfonamide involves the bromination of 2-pyridinesulfonamide followed by purification and isolation of the desired product.", "Starting Materials": [ "2-pyridinesulfonamide", "Bromine", "Sodium hydroxide", "Acetic acid", "Water" ], "Reaction": [ "Dissolve 2-pyridinesulfonamide in acetic acid and add bromine dropwise with stirring.", "Maintain the reaction mixture at room temperature for 2 hours.", "Add sodium hydroxide solution to the reaction mixture to adjust the pH to 8-9.", "Extract the product with dichloromethane and wash with water.", "Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent.", "Purify the crude product by column chromatography using a suitable solvent system.", "Isolate the desired product as a white solid and characterize by spectroscopic methods." ] } | |
CAS RN |
2648962-44-9 |
Product Name |
2-bromopyridine-4-sulfonamide |
Molecular Formula |
C5H5BrN2O2S |
Molecular Weight |
237.1 |
Purity |
95 |
Origin of Product |
United States |
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